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Compound of Interest

Compound Name: Diethyl cyclopentylmalonate

Cat. No.: B101633

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known safety and
handling precautions for diethyl cyclopentylmalonate based on currently available data. A
complete Safety Data Sheet (SDS) for this specific compound is not readily available in the
public domain. Therefore, this guide supplements known information with established protocols
for handling chemicals with similar hazard classifications. All laboratory personnel should
exercise caution and adhere to institutional safety guidelines.

Executive Summary

Diethyl cyclopentylmalonate is a valuable reagent in organic synthesis and pharmaceutical
research. While comprehensive toxicological data is limited, existing classifications indicate that
it is a hazardous substance requiring careful handling. This guide synthesizes available data on
its properties, hazards, and safe handling procedures to minimize risk in a laboratory setting.
The information herein is intended to supplement, not replace, comprehensive institutional
safety protocols and the professional judgment of trained researchers.

Hazard Identification and Classification

Based on notifications to the European Chemicals Agency (ECHA), diethyl
cyclopentylmalonate is classified with the following hazards[1]:

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

These classifications necessitate the use of appropriate personal protective equipment and
handling procedures to prevent contact.

Physical and Chemical Properties

A summary of the known physical and chemical properties of diethyl cyclopentylmalonate is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of Diethyl Cyclopentylmalonate

Property Value Reference
CAS Number 18928-91-1 [2]
Molecular Formula C12H2004 [1]
Molecular Weight 228.28 g/mol [1]
Boiling Point 138 °C / 13 mmHg [2]
Density 1.03 g/cm3 [2]
Refractive Index 1.4430-1.4450 [2]

Toxicological Data

Direct toxicological studies on diethyl cyclopentylmalonate are not widely available. One
source suggests using a "read-across" approach, utilizing toxicity data from analogous
compounds like dimethyl malonate for certain endpoints. However, this approach has
limitations and should be used with caution. The primary known health effects are irritation to
the skin, eyes, and respiratory system, as indicated by the GHS hazard statements.

Table 2: Summary of GHS Hazard Information
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Hazard Statement Description Classification

H315 Causes skin irritation Skin Irritant, Category 2

H319 Causes serious eye irritation Eye Irritant, Category 2A
H335 May cause respiratory irritation Specific Target Organ Toxicity

(Single Exposure), Category 3

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazardous nature of diethyl cyclopentylmalonate, strict adherence to the following

protocols is mandatory to ensure personnel safety.

Personal Protective Equipment (PPE) Workflow

All handling of diethyl cyclopentylmalonate must be conducted within a certified chemical
fume hood. The following diagram outlines the mandatory PPE workflow.
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Figure 1: Personal Protective Equipment (PPE) Workflow for Handling Diethyl
Cyclopentylmalonate.

Storage and Handling
o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.

o Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Avoid
breathing vapors or mist. Prevent contact with skin and eyes. All equipment should be
properly grounded to prevent static discharge.

Spill Response Protocol

In the event of a spill, follow the established emergency procedure outlined below.
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Figure 2: Emergency Spill Response Workflow for Diethyl Cyclopentylmalonate.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
develops or persists.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Disposal Considerations

All waste materials, including contaminated absorbents and PPE, must be disposed of as
hazardous waste in accordance with federal, state, and local regulations. Do not allow this
chemical to enter the environment.

Conclusion

While diethyl cyclopentylmalonate is a valuable synthetic tool, its potential to cause skin,
eye, and respiratory irritation demands rigorous adherence to safety protocols. The procedures
outlined in this guide provide a framework for minimizing exposure and mitigating risks. It is
imperative that all personnel handling this compound are thoroughly trained in these
procedures and have access to all necessary safety equipment. Future research into the
specific toxicology of diethyl cyclopentylmalonate will be beneficial for refining these handling
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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